Cas no 725221-36-3 (5-(2-Chlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2-Chlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 725221-36-3
• MF: C₁₀H₁₀ClN₃OS
• MW: 255.723899364471
• MDL: MFCD04140657
• CID: 4657854
• PubChem ID: 1092739
• Update Time: 2025-06-11

5-(2-Chlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-[(2-chlorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-((2-Chlorophenoxy)methyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• BAS 08850161
• 3-[(2-chlorophenoxy)methyl]-4-methyl-1H-1,2,4-triazole-5-thione
• BBL014064
• STK411832
• UPCMLD0ENAT5292114:001
• R8353
• ST50285960
• Z57033923
• 5-[(2-chlorophenoxy)methyl]-4-methyl-1,2,4-triazole-3-t
• AKOS000608374
• 5-(2-chlorophenoxymethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• NCGC00323098-01
• SR-01000323723
• VS-04153
• 5-(2-chlorophenoxymethyl)-4-methyl-2H-1,2,4-triazole-3-thione
• 725221-36-3
• CS-0237082
• ALBB-003413
• EN300-17776
• J-516577
• MFCD04140657
• SR-01000323723-1
• AB01102430-03
• G32645
• 5-(2-Chlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04140657
• Inchi： 1S/C10H10ClN3OS/c1-14-9(12-13-10(14)16)6-15-8-5-3-2-4-7(8)11/h2-5H,6H2,1H3,(H,13,16)
• InChI Key： GRAGFJHCOHGUHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC1=NNC(N1C)=S

Computed Properties

• Exact Mass: 255.0233108 g/mol
• Monoisotopic Mass: 255.0233108 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69
• Molecular Weight: 255.72

Additional information on 5-(2-Chlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol

5-(2-Chlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

5-(2-Chlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol, identified by the CAS number 725221-36-3, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of thio-triazoles, which are known for their versatile chemical properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule features a triazole ring fused with a thiol group and a substituted phenoxy methyl group, making it a promising candidate for further research and development.

The synthesis of 5-(2-Chlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent studies have highlighted the importance of optimizing reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the triazole ring while maintaining high stereochemical control. This approach not only improves efficiency but also reduces the environmental footprint of the synthesis process.

In terms of applications, this compound has shown significant potential in the pharmaceutical industry. Its thiol group provides reactivity for forming disulfide bonds, which are crucial in drug delivery systems and protein conjugation. Additionally, the presence of the phenoxy methyl group introduces hydrophobicity, enhancing its ability to interact with biological membranes. Recent findings suggest that this compound could serve as a scaffold for developing new anti-inflammatory agents due to its ability to inhibit key inflammatory pathways.

The structural uniqueness of 5-(2-Chlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol also makes it an attractive candidate for materials science applications. Its ability to form stable metal complexes has been explored in catalysis and sensor technology. For example, researchers have demonstrated that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, offering improved catalytic activity compared to traditional ligands. Furthermore, its coordination properties make it suitable for designing novel materials with tailored electronic and optical properties.

From an environmental perspective, understanding the fate and behavior of 5-(2-Chlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol in natural systems is essential for assessing its safety and sustainability. Recent studies have investigated its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that the compound undergoes rapid transformation in aqueous environments, primarily through hydrolysis and microbial degradation. These findings are critical for developing strategies to minimize its environmental impact during industrial processes.

In conclusion, 5-(2-Chlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No: 725221-36-3) is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables diverse applications ranging from drug development to materials science. As research continues to uncover its properties and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing technological and therapeutic innovations.